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Compound of Interest

Compound Name: 5-Methoxybenzo[d]thiazol-2-amine

Cat. No.: B1265578

5-Methoxybenzo[d]thiazol-2-amine is a heterocyclic aromatic compound belonging to the
benzothiazole class. The benzothiazole core is recognized as a "privileged scaffold" in
medicinal chemistry, frequently appearing in molecules with significant pharmacological
properties.[1] The strategic placement of a methoxy group at the 5-position and a reactive
amine group at the 2-position makes this molecule a versatile and valuable building block.[1]
These functional groups allow for fine-tuning of electronic properties and provide a primary
handle for facile derivatization, making it a key intermediate in the synthesis of complex
molecules for drug discovery and as a dye intermediate.[1][2]

This guide provides a comprehensive analysis of the core physical and chemical properties of
5-Methoxybenzo[d]thiazol-2-amine, offering both established data and detailed experimental
protocols. The methodologies are presented with an emphasis on the underlying scientific
principles, ensuring a self-validating and trustworthy framework for researchers.

Chemical Identity and Molecular Structure
A precise understanding of a compound's identity is the foundation of all further research.

o Chemical Name: 5-Methoxybenzo[d]thiazol-2-amine

e Synonyms: 5-METHOXY-1,3-BENZOTHIAZOL-2-AMINE, 5-METHOXY-BENZOTHIAZOL-2-
YLAMINE[2][3]

e CAS Number: 54346-87-1[3]
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Molecular Formula: CsHsN20S[2][3]

Molecular Weight: 180.23 g/mol [2][3]

Canonical SMILES: COC1=CC2=C(C=C1)SC(=N2)N[3]

INChl: INChl=1S/C8H8N20S/c1-11-5-2-3-6-7(4-5)12-8(9)10-6/h2-4H,1H3,(H2,9,10)
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Insert into Apparatus
Rapid Heat (10-20°C/min)
to find approx. range
Cool 15°C below range
Slow Heat (1-2°C/min)
for precise measurement
Record T1 (first liquid)
and T2 (all liquid)
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Add Excess Solid
to Solvent

at Constant Temperature

[Seal & Shake (e.g., 24h)j

ttain Equilibrium
Separate Phases
(Centrifuge or Filter)
solate Saturated Solution

Collect Supernatant
or Filtrate

Quantify Concentration
(e.g., HPLC, LC-MS)

;

Report Solubility
(e.g., pg/mL or pM)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Introduction: The Significance of 5-
Methoxybenzo[d]thiazol-2-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265578#physical-properties-of-5-methoxybenzo-d-
thiazol-2-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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